methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate

• CAS RN: 2385592-52-7
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.2

Description

Methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate, also known as MOPC-6, is an organic compound belonging to the pyridine family of heterocyclic compounds. It is a white crystalline solid with a molecular weight of 229.27 g/mol and a melting point of 135-136°C. MOPC-6 is a widely used compound in the scientific research community due to its unique properties and its ability to act as an enzyme inhibitor. This compound has been studied extensively for its potential applications in various areas such as drug development, biochemistry, and medical research.

Mechanism of Action

Methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate acts as an enzyme inhibitor by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the reaction, thus inhibiting the enzyme's activity. The binding of methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate to the enzyme is reversible and can be reversed by the addition of a competing ligand.
Biochemical and Physiological Effects
methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate has been studied for its biochemical and physiological effects. Studies have shown that methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate can inhibit the activity of a variety of enzymes, including those involved in the metabolism of drugs, hormones, and neurotransmitters. Additionally, methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of nerve impulses. methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate has also been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

Methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate has several advantages and limitations when used in laboratory experiments. One advantage of methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate is that it is relatively non-toxic and has low solubility in water. Additionally, methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate is relatively stable and has a long shelf life. However, methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate is not very soluble in organic solvents, which can limit its use in some experiments. Additionally, methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate is not very soluble in water, which can limit its use in aqueous solutions.

Future Directions

Methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate has potential applications in a variety of areas, including drug development, biochemistry, medical research, and organic synthesis. In the future, methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate could be used to develop new drugs and therapies for a variety of diseases and disorders. Additionally, methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate could be used to develop new catalysts for chemical reactions and to develop new fluorescent probes for fluorescence spectroscopy. Finally, methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate could be used to study the mechanisms of enzyme inhibition and to develop new enzyme inhibitors for a variety of enzymes.

Synthesis Methods

Methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate can be synthesized by a variety of methods. The most common method for the synthesis of methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate involves the reaction of methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate with an aqueous solution of sodium hydroxide. This reaction produces a white precipitate of methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate. The reaction can be monitored by measuring the pH of the reaction mixture.

Scientific Research Applications

Methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate has been studied extensively for its potential applications in various areas of scientific research. It has been used as an enzyme inhibitor in biochemical and medical research. It has also been used as a reagent in organic synthesis and as a catalyst in chemical reactions. Additionally, methyl 2-oxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate has been used as a fluorescent probe in fluorescence spectroscopy.